Eicosa-8,11,14-trien-5-ynoic acid
Eicosa-8,11,14-trien-5-ynoic acid
5,6-dehydro Arachidonic acid is an analog of arachidonic acid with an acetylene in the 5,6 position. It inhibits 5-LO in rat basophilic leukemia cells, with a Ki value of 15 µM. In guinea pig leukocytes, 5-LO is inhibited by 5,6-dehydro arachidonic acid with an IC50 value of 10 µM.
Brand Name:
Vulcanchem
CAS No.:
58688-54-3
VCID:
VC0164173
InChI:
InChI=1S/C20H30O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22/h6-7,9-10,12-13H,2-5,8,11,14,17-19H2,1H3,(H,21,22)/b7-6-,10-9-,13-12-
SMILES:
CCCCCC=CCC=CCC=CCC#CCCCC(=O)O
Molecular Formula:
C20H30O2
Molecular Weight:
302.5 g/mol
Eicosa-8,11,14-trien-5-ynoic acid
CAS No.: 58688-54-3
Reference Standards
VCID: VC0164173
Molecular Formula: C20H30O2
Molecular Weight: 302.5 g/mol
CAS No. | 58688-54-3 |
---|---|
Product Name | Eicosa-8,11,14-trien-5-ynoic acid |
Molecular Formula | C20H30O2 |
Molecular Weight | 302.5 g/mol |
IUPAC Name | (8Z,11Z,14Z)-icosa-8,11,14-trien-5-ynoic acid |
Standard InChI | InChI=1S/C20H30O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22/h6-7,9-10,12-13H,2-5,8,11,14,17-19H2,1H3,(H,21,22)/b7-6-,10-9-,13-12- |
Standard InChIKey | GIOQWSLKUVKKAO-QNEBEIHSSA-N |
Isomeric SMILES | CCCCC/C=C\C/C=C\C/C=C\CC#CCCCC(=O)O |
SMILES | CCCCCC=CCC=CCC=CCC#CCCCC(=O)O |
Canonical SMILES | CCCCCC=CCC=CCC=CCC#CCCCC(=O)O |
Description | 5,6-dehydro Arachidonic acid is an analog of arachidonic acid with an acetylene in the 5,6 position. It inhibits 5-LO in rat basophilic leukemia cells, with a Ki value of 15 µM. In guinea pig leukocytes, 5-LO is inhibited by 5,6-dehydro arachidonic acid with an IC50 value of 10 µM. |
Synonyms | eicosa-8,11,14-trien-5-ynoic acid eicosa-cis-8,11,14-trien-5-ynoic acid |
Reference | 1.Kohyama, N.,Nagata, T.,Fujimoto, S., et al. Inhibition of arachidonate lipoxygenase activities by 2-(3,4-dihydroxyphenyl)ethanol, a phenolic compound from olives. Bioscience, Biotechnology, and Biochemistry 61, 347-350 (1997). |
PubChem Compound | 6443815 |
Last Modified | Nov 11 2021 |
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